Cas no 2228832-87-7 (2-4-chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 2-4-chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2228832-87-7
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 6423328
• PubChem ID: 165630618
• Update Time: 2025-05-20

2-4-chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine
• 2-[4-chloro-2-(trifluoromethyl)phenyl]cyclopropan-1-amine
• 2228832-87-7
• EN300-1941542

• Inchi： 1S/C10H9ClF3N/c11-5-1-2-6(7-4-9(7)15)8(3-5)10(12,13)14/h1-3,7,9H,4,15H2
• InChI Key： OZELFMUYCDVLGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1CC1N

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-4-chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine

Introduction to 2-4-Chloro-2-(Trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2228832-87-7)

2-4-Chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine, with the CAS number 2228832-87-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and trifluoromethylated phenyl group attached to a cyclopropane ring, which imparts specific chemical and biological properties. The compound's structure and functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of 2-4-Chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine involves multi-step organic reactions, including the formation of the cyclopropane ring and the introduction of the chloro and trifluoromethyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research purposes. The ability to synthesize this compound with high purity and yield is crucial for its potential use in drug discovery and development.

In terms of its chemical properties, 2-4-Chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine exhibits notable stability under various conditions. The presence of the trifluoromethyl group enhances its lipophilicity, which can influence its bioavailability and cellular uptake. Additionally, the chloro substituent on the phenyl ring can affect the compound's electronic properties, potentially modulating its interactions with biological targets. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

The biological activity of 2-4-Chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine has been a focus of recent research. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders. Furthermore, preliminary studies suggest that it may possess anti-inflammatory properties, making it a potential lead compound for developing new anti-inflammatory drugs.

In the context of drug discovery, 2-4-Chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine has shown promise as a scaffold for the design of novel therapeutic agents. Its unique structure allows for structural modifications that can optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetics. Researchers are actively exploring various derivatives of this compound to identify those with enhanced therapeutic potential and reduced side effects.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 2-4-Chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine is still in the preclinical stage, early studies have provided valuable insights into its potential therapeutic applications. Preclinical data suggest that this compound may have a favorable safety profile and good pharmacokinetic properties, which are crucial for advancing it to clinical trials. Ongoing research aims to further validate these findings and explore its potential in treating various diseases.

In conclusion, 2-4-Chloro-2-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2228832-87-7) is a promising compound with unique structural features and biological activities that make it a valuable candidate for medicinal chemistry and pharmaceutical research. Its potential applications in drug discovery and development highlight the importance of continued research to fully understand its properties and optimize its therapeutic potential.